Cas no 2060033-39-6 (6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride)

• Product Name: 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride
• CAS No: 2060033-39-6
• MF: C₉H₁₅Cl₂N₃O
• MW: 252.140899896622
• CID: 4635516
• Update Time: 2025-06-08

6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride
• 4-(aminomethyl)-2-cyclobutyl-1H-pyrimidin-6-one;dihydrochloride
• Z2738358173
• 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride

• Inchi： 1S/C9H13N3O.2ClH/c10-5-7-4-8(13)12-9(11-7)6-2-1-3-6;;/h4,6H,1-3,5,10H2,(H,11,12,13);2*1H
• InChI Key： OOXODUOBZYQEKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(CN)N=C(C2CCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Topological Polar Surface Area: 67.5

Additional information on 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride

Introduction to 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one Dihydrochloride (CAS No. 2060033-39-6)

6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 2060033-39-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride is defined by its core dihydropyrimidinone scaffold, which is substituted with a cyclobutyl group at the 2-position and an aminomethyl group at the 6-position. The presence of these functional groups imparts unique properties to the molecule, making it an attractive target for medicinal chemists. The dihydrochloride salt form ensures improved solubility and stability, which are crucial for pharmaceutical applications.

The synthesis of 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride has been extensively studied in recent years. One of the most common synthetic routes involves the Biginelli reaction, a multicomponent reaction that combines aldehydes, urea or thiourea, and active methylene compounds to form dihydropyrimidinones. In this specific case, the synthesis typically starts with the condensation of cyclobutanecarbaldehyde with urea and an appropriate active methylene compound. The resulting intermediate is then modified to introduce the aminomethyl group and subsequently converted to the dihydrochloride salt form.

The biological activities of 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride have been extensively investigated in various in vitro and in vivo models. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, it has demonstrated significant antiproliferative effects against several cancer cell lines, making it a potential lead compound for cancer therapy.

In the context of neurological disorders, 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride has shown promise as a neuroprotective agent. Research has indicated that it can effectively reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be further developed into therapeutic agents for treating neurological conditions.

The pharmacokinetic properties of 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride have also been evaluated in preclinical studies. These studies have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In terms of safety and toxicity, preliminary assessments have shown that 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride exhibits low toxicity at therapeutic doses. However, further extensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing clinical trials are currently investigating its efficacy and safety in various disease models.

The potential applications of 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride extend beyond its primary therapeutic uses. Its unique structural features make it a valuable tool for chemical biology research, enabling scientists to probe specific biological pathways and mechanisms. Additionally, its ability to modulate key enzymes involved in disease processes makes it a promising candidate for drug discovery and development.

In conclusion, 6-(Aminomethyl)-2-cyclobutyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 2060033-39-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising lead compound for the development of new therapeutic agents. Continued research and development efforts will likely uncover additional applications and optimize its therapeutic potential.